8-BROMOINOSINE 5/'-DIPHOSPHATE SODIUM SALT
8-BROMOINOSINE 5/'-DIPHOSPHATE SODIUM SALT
Brand Name:
Vulcanchem
CAS No.:
102185-44-4
VCID:
VC0011117
InChI:
InChI=1S/C10H13BrN4O11P2.3Na/c11-10-14-4-7(12-2-13-8(4)18)15(10)9-6(17)5(16)3(25-9)1-24-28(22,23)26-27(19,20)21;;;/h2-3,5-6,9,16-17H,1H2,(H,22,23)(H,12,13,18)(H2,19,20,21);;;/q;3*+1/p-3/t3-,5-,6-,9-;;;/m1.../s1
SMILES:
C1=NC2=C(C(=O)N1)N=C(N2C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])[O-])O)O)Br.[Na+].[Na+].[Na+]
Molecular Formula:
C10H11BrN4Na2O11P2
Molecular Weight:
551.05
8-BROMOINOSINE 5/'-DIPHOSPHATE SODIUM SALT
CAS No.: 102185-44-4
Main Products
VCID: VC0011117
Molecular Formula: C10H11BrN4Na2O11P2
Molecular Weight: 551.05
CAS No. | 102185-44-4 |
---|---|
Product Name | 8-BROMOINOSINE 5/'-DIPHOSPHATE SODIUM SALT |
Molecular Formula | C10H11BrN4Na2O11P2 |
Molecular Weight | 551.05 |
IUPAC Name | trisodium;[[(2R,3S,4R,5R)-5-(8-bromo-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] phosphate |
Standard InChI | InChI=1S/C10H13BrN4O11P2.3Na/c11-10-14-4-7(12-2-13-8(4)18)15(10)9-6(17)5(16)3(25-9)1-24-28(22,23)26-27(19,20)21;;;/h2-3,5-6,9,16-17H,1H2,(H,22,23)(H,12,13,18)(H2,19,20,21);;;/q;3*+1/p-3/t3-,5-,6-,9-;;;/m1.../s1 |
SMILES | C1=NC2=C(C(=O)N1)N=C(N2C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])[O-])O)O)Br.[Na+].[Na+].[Na+] |
PubChem Compound | 136265299 |
Last Modified | Dec 19 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume